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Compound of Interest

Compound Name: OSI-7904L

Cat. No.: B1677510 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of OSI-
7904L, an investigational noncompetitive liposomal thymidylate synthase inhibitor. Adherence

to these procedures is critical to ensure the safety of laboratory personnel, prevent

environmental contamination, and maintain regulatory compliance. As OSI-7904L is an

antineoplastic agent, it should be handled with the utmost care, assuming it possesses

mutagenic, carcinogenic, or teratogenic properties.[1]

Waste Categorization and Handling
Proper segregation of waste contaminated with OSI-7904L is the foundation of safe disposal.

All waste materials must be categorized at the point of generation and placed in designated,

clearly labeled containers.
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Waste Category Description
Recommended
Container

Disposal Pathway

Bulk Contaminated

Waste

Unused or expired

OSI-7904L,

concentrated stock

solutions, grossly

contaminated

personal protective

equipment (PPE), and

materials used to

clean up spills.

Black, RCRA-

regulated hazardous

waste container.[2]

Hazardous waste

incineration.[2]

Trace Contaminated

Sharps

Needles, syringes,

scalpels, and other

sharp instruments with

minimal residual

contamination of OSI-

7904L.

Yellow, puncture-

resistant "Chemo

Sharps" container.[2]

Medical waste

incineration.

Trace Contaminated

Solids

Empty vials, flasks,

plasticware, and

disposable PPE with

minimal residual

contamination

(containing less than

3% of the original

volume).[2]

Yellow chemotherapy

waste bags or

containers.[2]

Medical waste

incineration.

Liquid Waste

Aqueous solutions

containing low

concentrations of OSI-

7904L.

Leak-proof, tightly

sealed container

labeled "Hazardous

Waste" with the

chemical name.[3]

Collection by

Environmental Health

and Safety (EH&S) for

hazardous waste

disposal.[3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of waste generated from the

experimental use of OSI-7904L.
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I. Personal Protective Equipment (PPE): Before handling any waste contaminated with OSI-
7904L, personnel must be equipped with the following:

Two pairs of chemotherapy-tested gloves.[2]

A solid-front, disposable gown with tight-fitting cuffs.[2]

Safety goggles or a face shield.[2]

II. Waste Segregation at the Point of Generation: Immediately following any experimental

procedure involving OSI-7904L, segregate all waste into the appropriate containers as detailed

in the table above.

Bulk Waste: Carefully place any unused OSI-7904L and grossly contaminated items into the

designated black hazardous waste container.

Trace Waste (Sharps): Do not recap, bend, or break needles. Immediately place used

syringes and needles into the yellow, puncture-resistant "Chemo Sharps" container.[2]

Trace Waste (Solids): Dispose of all contaminated plasticware, empty vials, and disposable

PPE into the designated yellow chemotherapy waste container.

Contaminated PPE: Carefully doff PPE to avoid self-contamination. The outer pair of gloves

should be removed first and disposed of in the yellow chemotherapy waste bag. The

remaining PPE should be disposed of in the same container upon exiting the work area.

III. Container Management and Labeling:

Do not overfill waste containers.

Ensure all containers are securely sealed when not in immediate use and before transport.

[2]

Label all waste containers clearly with "Hazardous Waste," "Chemotherapy Waste," or

"Chemo Sharps," and include the name of the agent (OSI-7904L) and the date.[2]

IV. Decontamination of Work Surfaces:
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Following the completion of waste disposal procedures, thoroughly decontaminate all work

surfaces.

Use a detergent solution to clean the area, followed by a thorough rinse with water.[2]

V. Final Disposal:

Transport all sealed and properly labeled waste containers to the facility's designated

hazardous waste accumulation area.

Contact your institution's Environmental Health and Safety (EH&S) department for waste

pickup and final disposal.[3]

Disposal Workflow
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OSI-7904L Disposal Decision Pathway

Waste Generation
(OSI-7904L Contaminated)

Is the item a sharp?
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No

Place in Yellow
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Yes

Is it liquid waste?

No

Place in Black
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Yes

Place in Yellow
Chemotherapy Waste Container

No (Solid)

Collect in Sealed
Hazardous Liquid Waste Container

Yes

Transport to Hazardous
Waste Accumulation Area

EH&S Pickup for Incineration
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Caption: Logical workflow for the safe disposal of OSI-7904L waste.
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It is imperative that all personnel handling OSI-7904L are trained on these procedures and are

familiar with the location and use of all necessary safety equipment and disposal containers.

Always consult your institution's specific guidelines and your local EH&S department for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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